Methyl({[4-(propan-2-yloxy)phenyl]methyl})amine

• IUPAC Name: N-methyl-1-(4-propan-2-yloxyphenyl)methanamine
• InChI: InChI=1S/C11H17NO/c1-9(2)13-11-6-4-10(5-7-11)8-12-3/h4-7,9,12H,8H2,1-3H3
• InChI Key: JJKPSSYVVNCFIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)CNC
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol

Description

Methyl({[4-(propan-2-yloxy)phenyl]methyl})amine is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl({[4-(propan-2-yloxy)phenyl]methyl})amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl({[4-(propan-2-yloxy)phenyl]methyl})amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Computational Studies

Methyl({[4-(propan-2-yloxy)phenyl]methyl})amine and similar compounds have been characterized through techniques like FTIR, UV–Vis, and multinuclear NMR spectroscopy. X-ray diffraction methods have also been utilized to determine their structures. Computational studies, such as density functional theory (DFT) and TDDFT methods, have been applied to predict bond lengths and angles, showing good agreement with X-ray data (Nycz et al., 2011).

Metabolism and Detectability Studies

Research on the metabolism and detectability of similar compounds, including their isomers, has been conducted. This involves studying the metabolic pathways, such as aromatic hydroxylation and hydroxylation of the phenylmethyl group, and the involvement of enzymes like CYP2D6. These studies are crucial for drug testing in clinical and forensic toxicology (Welter et al., 2014).

Chemical Properties and Reactions

The compound and its related analogs have been studied for their reactions with various reagents. For instance, the reactions of methyl 2,4-dioxo-4-phenylbutanoate with aromatic aldehydes and propane-1,2-diamine have been explored. Such studies contribute to the understanding of the chemical properties and potential applications of these compounds (Gein et al., 2010).

Pharmacokinetic Studies

Pharmacokinetic and metabolite identification studies have been done to understand the clearance pathways of similar compounds. This includes the discovery of novel aliphatic N-acetylated metabolites and insights into the metabolic reactions involved in drug metabolism and disposition (Rioux et al., 2015).

Role in Neurotoxicity

Studies have explored the role of N-methyltransferases in the neurotoxicity associated with the metabolites of related compounds. Such research helps in understanding the potential neurotoxic effects and the mechanisms behind them (Ansher et al., 1986).

Corrosion Inhibition

Research has been conducted on amine derivative compounds, including their application as corrosion inhibitors on mild steel in acidic environments. This demonstrates the potential industrial applications of these compounds in protecting metals against corrosion (Boughoues et al., 2020).